Cas no 1492-02-0 (N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide)

• Product Name: N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• CAS No: 1492-02-0
• MF: C₁₂H₁₅N₃O₂S₂
• MW: 297.396399736404
• CID: 185497
• PubChem ID: 3489
• Update Time: 2025-04-19

N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]-
• N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
• 2-Benzolsulfonamino-5-tert.-butyl-1,3,4-thiadiazol
• AN 1324
• Desaglybuzol
• Desaglybuzole
• EINECS 216-081-2
• Glibuzol [INN-Spanish]
• Gludiase
• glybuzole
• Glybuzole [INN:JAN]
• Glybuzolum [INN-Latin]
• RP 7891
• sulfamidothiodiazol
• 621 YT
• 1395 TH
• Glybzole
• BENZENESULPHONAMIDE,N-(5-TERT-BUTYL-1,3,4-THIADIAZOL-2-YL)-
• HY-120401
• Z57070444
• D01210
• Glybuzolum
• SR-01000945213-2
• DTXCID703103
• 2-Benzenesulfonamido-5-tertiobutyl-1-thia-3,4-diazole
• CHEMBL2107408
• Glibuzol
• UNII-1DJ2B68M2C
• 2-Benzenesulfonamido-5-tert-butyl-1,3,4-thiadiazole
• BRN 1082473
• CHEBI:31657
• SR-01000945213-1
• NS00024883
• EN300-1700032
• CAS-1492-02-0
• NCGC00182991-01
• Q27252286
• TH-1395
• Desaglybuzole; Sulfamidothiodiazol
• N-[5-(1,1-dimethylethyl)-1,3,4-thiadiazol-2-yl]benzenesulfonamide
• AKOS003615177
• Gludiase (TN)
• Tox21_113322
• 1492-02-0
• DTXSID6023103
• RP-7891
• GLYBUZOLE [WHO-DD]
• AN-1324
• Oprea1_425860
• GLYBUZOLE [JAN]
• GLYBUZOLE [MART.]
• CS-0077885
• Benzenesulfonamide, N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-
• SCHEMBL34401
• 1DJ2B68M2C
• GLYBUZOLE [INN]
• Glybuzole (JAN/INN)
• SR-01000945213
• GLYBUZOLE [MI]
• RP7891
• AN1324

• Inchi： 1S/C12H15N3O2S2/c1-12(2,3)10-13-14-11(18-10)15-19(16,17)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,15)
• InChI Key： NMWQEPCLNXHPDX-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)(C)C)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 297.06100
• Monoisotopic Mass: 297.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.3286 (rough estimate)
• Melting Point: 163°
• Boiling Point: 449.4°Cat760mmHg
• Flash Point: 225.6°C
• Refractive Index: 1.6560 (estimate)
• PSA: 108.57000
• LogP: 3.79020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides